Cas no 921537-41-9 (2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide
• CAS No: 921537-41-9
• MF: C₂₁H₂₃N₅O₂S
• MW: 409.50462269783
• CID: 6039286
• PubChem ID: 18569991
• Update Time: 2025-06-11

2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide
• Acetamide, 2-[[6,7-dihydro-7-(4-methoxyphenyl)-5H-imidazo[2,1-c]-1,2,4-triazol-3-yl]thio]-N-(2-phenylethyl)-
• 2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• 2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-phenethylacetamide
• 2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(2-phenylethyl)acetamide
• AKOS024630512
• F2238-0225
• 921537-41-9

• Inchi： 1S/C21H23N5O2S/c1-28-18-9-7-17(8-10-18)25-13-14-26-20(25)23-24-21(26)29-15-19(27)22-12-11-16-5-3-2-4-6-16/h2-10H,11-15H2,1H3,(H,22,27)
• InChI Key： VSRBIPJGJOYBCH-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CSC1=NN=C2N(C3=CC=C(OC)C=C3)CCN21

Computed Properties

• Exact Mass: 409.15724617g/mol
• Monoisotopic Mass: 409.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide

Professional Introduction to Compound with CAS No. 921537-41-9 and Product Name: 2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide

The compound with the CAS number 921537-41-9 and the product name 2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The imidazo[2,1-c][1,2,4]triazole core is a well-documented scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. Specifically, the presence of a 4-methoxyphenyl substituent and a sulfanyl group at the 3-position of the imidazo[2,1-c][1,2,4]triazole ring enhances its pharmacological potential.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The imidazo[2,1-c][1,2,4]triazole scaffold has been extensively explored for its anti-inflammatory, antimicrobial, and anticancer properties. The compound in question incorporates a phenylethylamidine moiety, which is known to contribute to protein binding and receptor interaction. This combination of structural elements suggests that the compound may exhibit multifaceted biological activities. Preliminary in vitro studies have indicated that this molecule demonstrates inhibitory effects on certain kinases and enzymes involved in cancer progression.

The sulfanyl group at the 3-position of the imidazo[2,1-c][1,2,4]triazole ring is particularly noteworthy. Sulfanyl-containing compounds have been shown to exhibit enhanced binding affinity to biological targets due to their ability to form hydrogen bonds and participate in hydrophobic interactions. This feature makes the compound a promising candidate for further development as an inhibitor of target proteins implicated in various diseases. Additionally, the 4-methoxyphenyl substituent may influence the compound's metabolic stability and solubility profile, which are critical factors in drug design.

In the context of current pharmaceutical research, there is a growing interest in developing small-molecule inhibitors that can modulate protein-protein interactions (PPIs). The compound with CAS no. 921537-41-9 has been identified as a potential lead molecule for such applications. The imidazo[2,1-c][1,2,4]triazole core is particularly effective in disrupting PPIs due to its rigid structure and ability to fit into specific binding pockets on target proteins. The N-(2-phenylethyl)acetamide moiety further enhances its interaction with biological targets by providing additional hydrogen bonding opportunities.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been performed using this compound as a virtual ligand against various protein targets. These simulations have predicted favorable binding affinities for several key enzymes involved in cancer metabolism and inflammation. The results suggest that this compound may serve as a valuable tool for understanding disease mechanisms and developing novel therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry techniques. The introduction of the imidazo[2,1-c][1,2,4]triazole core requires precise control over reaction conditions to ensure high yield and purity. The subsequent functionalization with the 4-methoxyphenyl, sulfanyl, and N-(2-phenylethyl)acetamide groups further demonstrates the synthetic complexity and elegance of this molecule. Such intricate structures are often challenging to synthesize but offer significant advantages in terms of biological activity.

From a pharmacokinetic perspective, the physicochemical properties of this compound are critical for its potential clinical application. Parameters such as solubility, permeability across cell membranes (PAMPA), and metabolic stability are essential considerations during drug development. Preliminary data indicate that this compound exhibits favorable solubility characteristics suitable for oral administration. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo.

The compound's potential therapeutic applications extend beyond cancer treatment. Studies have also explored its effects on inflammatory pathways and neurodegenerative diseases. The ability of heterocyclic compounds like this one to modulate multiple targets makes them attractive candidates for treating complex disorders characterized by dysregulated signaling pathways. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion,CAS no 921537-41-9 represents an innovative pharmaceutical entity with significant promise for future drug development. Its unique structural features and preliminary biological activity make it a compelling candidate for further investigation. As research continues to uncover new insights into disease mechanisms and target interactions,this compound will undoubtedly play a pivotal role in advancing therapeutic strategies across multiple therapeutic areas.